Cas no 320418-02-8 (4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile)

4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile is a pyrimidine-based organic compound featuring a chlorophenyl and phenyl substituent, along with a diethylamino group and a nitrile functionality. This structure imparts versatility in applications such as pharmaceutical intermediates or materials science research. The presence of electron-donating (diethylamino) and electron-withdrawing (chlorophenyl, nitrile) groups enhances its reactivity, making it useful in synthetic chemistry for constructing complex heterocycles. Its well-defined molecular architecture allows for precise modifications, facilitating studies in structure-activity relationships. The compound's stability and solubility in common organic solvents further support its utility in laboratory-scale synthesis. Suitable for controlled reactions, it serves as a valuable building block in medicinal and agrochemical research.
4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile structure
320418-02-8 structure
Product name:4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile
CAS No:320418-02-8
MF:
MW:
MDL:MFCD00139465
CID:4645617

4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(4-CHLOROPHENYL)-6-(DIETHYLAMINO)-2-PHENYL-5-PYRIMIDINECARBONITRILE
    • 5-Pyrimidinecarbonitrile, 4-(4-chlorophenyl)-6-(diethylamino)-2-phenyl-
    • 4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile
    • MDL: MFCD00139465

4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1646525-1mg
4-(4-Chlorophenyl)-6-(diethylamino)-2-phenylpyrimidine-5-carbonitrile
320418-02-8 98%
1mg
¥509.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1646525-5mg
4-(4-Chlorophenyl)-6-(diethylamino)-2-phenylpyrimidine-5-carbonitrile
320418-02-8 98%
5mg
¥627.00 2024-08-02
Matrix Scientific
163884-5g
4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile
320418-02-8
5g
$7343.00 2023-09-06
Matrix Scientific
163884-500mg
4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile
320418-02-8
500mg
$918.00 2023-09-06
Key Organics Ltd
1E-097S-5G
4-(4-chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile
320418-02-8 >90%
5g
£3080.00 2023-09-08
Matrix Scientific
163884-1g
4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile
320418-02-8
1g
$1836.00 2023-09-06
A2B Chem LLC
AI71047-1mg
4-(4-chlorophenyl)-6-(diethylamino)-2-phenylpyrimidine-5-carbonitrile
320418-02-8 >90%
1mg
$201.00 2024-04-20
A2B Chem LLC
AI71047-10mg
4-(4-chlorophenyl)-6-(diethylamino)-2-phenylpyrimidine-5-carbonitrile
320418-02-8 >90%
10mg
$240.00 2024-04-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00888518-1g
4-(4-Chlorophenyl)-6-(diethylamino)-2-phenylpyrimidine-5-carbonitrile
320418-02-8 90%
1g
¥4193.0 2023-03-20
Ambeed
A894940-1g
4-(4-Chlorophenyl)-6-(diethylamino)-2-phenylpyrimidine-5-carbonitrile
320418-02-8 90%
1g
$611.0 2024-08-03

Additional information on 4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile

Recent Advances in the Study of 4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile (CAS: 320418-02-8)

The compound 4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile (CAS: 320418-02-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is being explored for its potential applications in drug discovery, particularly due to its unique structural features and biological activity. Recent studies have focused on its synthesis, mechanism of action, and therapeutic potential, making it a promising candidate for further investigation.

One of the key areas of research involves the synthesis and optimization of 4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step reaction sequence, starting from readily available precursors, and achieved a final yield of 78% with high purity (>98%). This advancement is critical for facilitating further pharmacological evaluations.

In terms of biological activity, recent in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against certain kinase enzymes, which are implicated in various cancers. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile showed selective inhibition of the PI3K/AKT/mTOR pathway, a key signaling cascade in tumorigenesis. The IC50 value was found to be in the nanomolar range, suggesting high potency. These findings highlight its potential as a targeted therapy for cancers with dysregulated PI3K signaling.

Further investigations have explored the compound's pharmacokinetic properties. A preclinical study conducted in 2023 evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results indicated favorable oral bioavailability (approximately 65%) and a half-life suitable for once-daily dosing. However, challenges such as moderate plasma protein binding and hepatic metabolism were noted, which may require formulation optimization in future studies.

The therapeutic potential of 4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile extends beyond oncology. Recent research has explored its anti-inflammatory properties, with a 2024 study in the European Journal of Pharmacology demonstrating its ability to suppress pro-inflammatory cytokines in vitro. This suggests potential applications in treating chronic inflammatory diseases, although further in vivo validation is needed.

In conclusion, 4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile (CAS: 320418-02-8) represents a versatile scaffold with promising applications in drug discovery. Recent advances in synthesis, mechanistic understanding, and preclinical evaluation have positioned it as a compelling candidate for further development. Future research should focus on optimizing its pharmacokinetic profile and expanding its therapeutic indications through rigorous clinical testing.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:320418-02-8)4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile
A1013984
Purity:99%
Quantity:1g
Price ($):550.0